Cas no 2228663-08-7 (3-(4-fluorophenyl)propane-1-sulfonyl fluoride)

• Product Name: 3-(4-fluorophenyl)propane-1-sulfonyl fluoride
• CAS No: 2228663-08-7
• MF: C₉H₁₀F₂O₂S
• MW: 220.236308574677
• CID: 6415568
• PubChem ID: 165882607
• Update Time: 2025-06-09

3-(4-fluorophenyl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)propane-1-sulfonyl fluoride
• EN300-1991002
• 2228663-08-7

• Inchi： 1S/C9H10F2O2S/c10-9-5-3-8(4-6-9)2-1-7-14(11,12)13/h3-6H,1-2,7H2
• InChI Key： FJBVOHPYQHZGHC-UHFFFAOYSA-N
• SMILES： S(CCCC1C=CC(=CC=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 220.03695706g/mol
• Monoisotopic Mass: 220.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(4-fluorophenyl)propane-1-sulfonyl fluoride

Comprehensive Overview of 3-(4-fluorophenyl)propane-1-sulfonyl fluoride (CAS No. 2228663-08-7): Properties, Applications, and Industry Insights

3-(4-fluorophenyl)propane-1-sulfonyl fluoride (CAS No. 2228663-08-7) is a specialized organofluorine compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonyl fluoride functional group. This fluorinated sulfone derivative exhibits remarkable reactivity, making it a valuable intermediate in covalent inhibitor design and click chemistry applications. The presence of both 4-fluorophenyl and sulfonyl fluoride moieties contributes to its growing popularity in proteomics research and drug discovery pipelines.

Recent studies highlight the compound's role in developing targeted protein degraders (PROTACs), a hot topic in cancer therapeutics. Its sulfur(VI)-fluoride exchange (SuFEx) capability—dubbed "next-generation click chemistry" by researchers—aligns with the industry's demand for bioorthogonal reactions. The 4-fluorophenyl group enhances membrane permeability, a critical factor addressed in blood-brain barrier penetration studies frequently searched in neuropharmacology forums.

From a synthetic chemistry perspective, 2228663-08-7 serves as a versatile building block for fluorinated sulfonamides, compounds increasingly important in kinase inhibitor development. Analytical data shows the sulfonyl fluoride group's stability under physiological conditions (pH 7.4, 37°C), answering common queries about compound half-life in medicinal chemistry applications. These properties make it particularly valuable for creating covalent drug candidates, a trending approach in irreversible inhibitor design.

The compound's structure-activity relationship (SAR) has been explored in multiple structure-based drug design (SBDD) projects, particularly for cysteine-targeting inhibitors. This aligns with frequent search terms like "warhead optimization" and "fragment-based drug discovery." Recent patent analyses reveal its incorporation in BTK inhibitors and KRAS-targeting molecules, addressing high-interest areas in precision oncology.

In material science applications, 3-(4-fluorophenyl)propane-1-sulfonyl fluoride demonstrates utility in creating fluoropolymer modifiers, responding to industry demands for high-performance materials. Its thermal stability (decomposition >200°C) makes it suitable for high-temperature applications, a key consideration in electronic material development. These characteristics position it as a candidate for surface modification protocols often discussed in nanotechnology circles.

Quality control protocols for CAS 2228663-08-7 typically involve HPLC purity analysis (>98%) and 19F-NMR verification, addressing common purchaser concerns about batch-to-batch consistency. Storage recommendations (-20°C under argon) reflect best practices for sulfonyl fluoride stability, a frequently searched topic in chemical handling guidelines. These specifications cater to the GMP-compliant synthesis requirements prevalent in pharmaceutical outsourcing discussions.

Emerging applications include its use in activity-based protein profiling (ABPP), where researchers leverage its electrophilic reactivity to map enzyme active sites. This connects with trending searches about chemoproteomics and target engagement analysis. The compound's logP value (predicted ~2.1) makes it particularly interesting for CNS drug development, a persistent focus area in neurodegenerative disease research.

Environmental considerations for fluorinated compounds like 2228663-08-7 now include green chemistry approaches, responding to increased searches for sustainable fluorination methods. Recent literature describes improved synthetic routes with atom economy >80%, addressing process chemistry optimization needs. These developments align with the pharmaceutical industry's emphasis on benign-by-design principles.